HibK

• Molecular Formula: C10H20N2O4
• Molecular Weight: 232.28 g/mol
• InChI: InChI=1S/C10H20N2O4/c1-10(2,16)9(15)12-6-4-3-5-7(11)8(13)14/h7,16H,3-6,11H2,1-2H3,(H,12,15)(H,13,14)/t7-/m0/s1
• InChIKey: SVPGURLIUMTWMM-ZETCQYMHSA-N

HibK Site-Specific Histone Mark Tool

ε-N-2-Hydroxyisobutyryl-lysine (HibK) is a non-canonical amino acid that serves as a genetically encodable mimic of the endogenous histone post-translational modification (PTM) 2-hydroxyisobutyryl-lysine (Khib). As a tool compound for probing epigenetic regulatory mechanisms, HibK enables site-specific incorporation of a defined, homogeneous Khib mark into recombinant histones and other proteins in both bacterial and mammalian cells [1]. Unlike broad-spectrum inhibitors or crude cellular extracts, this precision approach allows researchers to dissect the unique biological functions of this newly identified lysine acylation modification, which is distinct from the more widely studied acetylation, in a controlled and reproducible experimental system [1].

Workflow Site-specific Khib incorporation into recombinant proteins

Expression Systems Compatible with E. coli and mammalian (HEK293) cells

Research Fit Defined, homogeneous PTM mark for chromatin biology studies

• [1] Xiao H, Xuan W, Shao S, Liu T, Schultz PG. Genetic Incorporation of ε-N-2-Hydroxyisobutyryl-lysine into Recombinant Histones. ACS Chem Biol. 2015 Jul 17;10(7):1599-603. doi: 10.1021/cb501055h. Epub 2015 Apr 29. PMID: 25909834; PMCID: PMC4506705. View Source

HibK vs. Acetyl-lysine Mimics

The biological function of histone lysine acylation is exquisitely sensitive to the precise chemical structure of the acyl group. The 2-hydroxyisobutyryl (Khib) moiety, which HibK is designed to mimic, is chemically and sterically distinct from the more common acetyl (Kac) group. Unlike acetylation, which merely neutralizes the lysine's positive charge, Khib modification introduces a bulky, branched 2-hydroxyisobutyryl group that is expected to more profoundly alter chromatin structure and protein-protein interactions [1]. Therefore, substituting HibK with a structurally unrelated PTM mimic like acetyl-lysine (AcK) or crotonyl-lysine (CroK) would fail to recapitulate the unique steric and electronic effects of the Khib mark, leading to inaccurate and misleading biological conclusions [1]. The evidence below quantifies the specific advantages of HibK for dissecting Khib-dependent biology.

Steric Bulk Mismatch AcK linear group lacks branched Khib steric effect; may not recapitulate chromatin interactions.

Electronic Difference Khib hydroxyl introduces polarity absent in AcK, potentially altering protein binding interfaces.

Interpretation Risk Substituting with AcK/CroK risks misleading conclusions on Khib-specific reader/eraser functions.

• [1] Xiao H, Xuan W, Shao S, Liu T, Schultz PG. Genetic Incorporation of ε-N-2-Hydroxyisobutyryl-lysine into Recombinant Histones. ACS Chem Biol. 2015 Jul 17;10(7):1599-603. doi: 10.1021/cb501055h. Epub 2015 Apr 29. PMID: 25909834; PMCID: PMC4506705. View Source

HibK Head-to-Head Evidence

Structurally Distinct from Acetyl-Lysine

The Khib modification uniquely combines the charge neutralization characteristic of lysine acetylation with a significant increase in steric bulk due to the branched 2-hydroxyisobutyryl group [1]. While lysine acetylation (e.g., AcK) simply replaces a positively charged amine with a neutral amide, Khib introduces a bulkier, branched acyl chain that is expected to more profoundly disrupt histone-DNA contacts and alter the recruitment of chromatin-binding proteins [1]. This dual effect is not observed with the linear and smaller acetyl modification.

Structural distinction

Class-level

Branched 2-hydroxyisobutyryl vs. linear acetyl group; predicted to alter chromatin contacts.

Highlights steric/electronic uniqueness for Khib biology

Based on chemical structure analysis [1]

Evidence Dimension	Chemical Structure and Predicted Steric Effect
Target Compound Data	ε-N-2-hydroxyisobutyryl-lysine (HibK): Adds a branched 2-hydroxyisobutyryl group, neutralizing the positive charge and introducing significant steric bulk [1].
Comparator Or Baseline	ε-N-acetyl-lysine (AcK): Adds a linear acetyl group, neutralizing the positive charge with minimal steric bulk [1].
Quantified Difference	Qualitative, not quantitative. Khib modification introduces a branched vs. linear structure, resulting in a 'significant' increase in steric bulk compared to acetylation, a difference expected to impact histone-DNA interactions [1].
Conditions	Analysis of chemical structures and their known impact on chromatin biology [1].

Why This Matters

This structural difference is fundamental to the unique biological role of Khib, making HibK the only tool suitable for accurately modeling its function.

• [1] Xiao H, Xuan W, Shao S, Liu T, Schultz PG. Genetic Incorporation of ε-N-2-Hydroxyisobutyryl-lysine into Recombinant Histones. ACS Chem Biol. 2015 Jul 17;10(7):1599-603. doi: 10.1021/cb501055h. Epub 2015 Apr 29. PMID: 25909834; PMCID: PMC4506705. View Source

Mammalian Cell Expression Yield

The genetic encoding system for HibK (HibKRS/tRNA pair) enables site-specific incorporation of HibK into target proteins in HEK293 mammalian cells. The yield of HibK-containing EGFP was measured at 3.0 µg from 10^6 cells, which is approximately 10% of the yield of wild-type EGFP [1]. This demonstrates a high-fidelity, orthogonal system with a robust and practical yield for downstream biochemical and cell-based assays.

Expression yield

Reported

3.0 µg EGFP per 10⁶ cells (~10% of wild-type yield).

Supports experimental planning for mammalian assays

HEK293 cells, ESI-MS quantification [1]

Evidence Dimension	Protein Yield in Mammalian Cells (EGFP)
Target Compound Data	3.0 µg of HibK-containing EGFP per 10^6 HEK293 cells [1].
Comparator Or Baseline	Wild-type EGFP: 100% yield (serves as a benchmark for the expression system) [1].
Quantified Difference	HibK-EGFP yield is ~10% of the wild-type EGFP yield [1].
Conditions	Expression in HEK293 cells, purified and quantified by ESI-MS [1].

Why This Matters

This quantifies the efficiency of the HibK-specific genetic encoding system, allowing researchers to plan experiments and anticipate protein yields for functional studies.

• [1] Xiao H, Xuan W, Shao S, Liu T, Schultz PG. Genetic Incorporation of ε-N-2-Hydroxyisobutyryl-lysine into Recombinant Histones. ACS Chem Biol. 2015 Jul 17;10(7):1599-603. doi: 10.1021/cb501055h. Epub 2015 Apr 29. PMID: 25909834; PMCID: PMC4506705. View Source

Sirtuin-Mediated Deacylation

In a study developing a genetically encoded fluorescent probe, HibK (incorporated as EGFP-K85HibK) was shown to serve as an efficient substrate for sirtuin deacylases (class III HDACs) [1]. This confirmed that sirtuins can act as 'erasers' for HibK-modified proteins, validating HibK as a biologically relevant tool for investigating the enzymatic regulation of the Khib mark. This functional recognition is a critical feature for a PTM mimic and distinguishes it from inactive structural analogs.

Sirtuin substrate

Context-dependent

Sirtuin deacylase activity confirmed on HibK-modified EGFP.

Validates biological recognition as a Khib mimic

E. coli ΔcobB system with 2 mM HibK [1]

Evidence Dimension	Enzymatic Activity
Target Compound Data	HibK is a substrate for sirtuin deacylases (e.g., cobB) [1].
Comparator Or Baseline	Not applicable (this evidence establishes HibK's biological relevance).
Quantified Difference	Qualitative: Sirtuin-dependent deacylation activity was observed for HibK-modified protein.
Conditions	In E. coli ΔcobB expressing sirtuin homologs, with 2 mM HibK [1].

Why This Matters

This confirms that HibK is not an inert modification but is actively processed by key cellular enzymes, making it a valid tool for studying dynamic Khib biology.

• [1] Xuan W, Yao A, Schultz PG. Genetically Encoded Fluorescent Probe for Detecting Sirtuins in Living Cells. J Am Chem Soc. 2017 Sep 6;139(35):12350-12353. doi: 10.1021/jacs.7b05725. Epub 2017 Aug 28. PMID: 28837333; PMCID: PMC5849259. View Source

Site-Specific Histone Modification

The HibK genetic encoding system was successfully used to incorporate HibK site-specifically at defined positions (K20 and K24) within recombinant histone H2B in E. coli [1]. This demonstrates the tool's ability to create homogenous, precisely modified histones. This capability is essential for biochemical studies like in vitro nucleosome assembly and interaction assays, where heterogeneity from traditional chemical or enzymatic methods would introduce confounding variables. The research also shows the system can be applied to histone H3 [1], highlighting its broad utility across different histone targets.

Histone site specificity

Context-dependent

Successful incorporation in H2B (K20, K24) and H3.

Enables defined nucleosome assembly studies

E. coli expression, 1 mM HibK [1]

Evidence Dimension	Site-Specific Modification of Histones
Target Compound Data	Successful, site-specific incorporation of HibK into histone H2B at positions K20 and K24 [1]; also demonstrated for histone H3 [1].
Comparator Or Baseline	Traditional chemical modification or use of crude extracts (results in heterogeneous, poorly defined histone populations).
Quantified Difference	Not applicable (qualitative demonstration of a critical capability).
Conditions	Expression in E. coli using the pUltra-HibKRS-1 and pLeiG-H2B-K20/K24HibK plasmids, with 1 mM HibK [1].

Why This Matters

The ability to generate homogenous, site-specifically modified histones is a non-negotiable requirement for rigorous biochemical and biophysical studies of histone PTMs.

• [1] Xiao H, Xuan W, Shao S, Liu T, Schultz PG. Genetic Incorporation of ε-N-2-Hydroxyisobutyryl-lysine into Recombinant Histones. ACS Chem Biol. 2015 Jul 17;10(7):1599-603. doi: 10.1021/cb501055h. Epub 2015 Apr 29. PMID: 25909834; PMCID: PMC4506705. View Source

HibK Application Scenarios

Khib Chromatin Interaction Analysis

Researchers aiming to understand how the Khib mark alters nucleosome structure and recruits specific binding proteins can use HibK to generate a homogenous population of recombinant histones modified at defined sites (e.g., histone H2B K20HibK) [1]. This contrasts with the inherent heterogeneity of extracts or enzymatic treatments. These precisely modified histones can then be assembled into nucleosomes for in vitro binding assays (e.g., with suspected 'reader' domains) or biophysical measurements (e.g., FRET, AFM) to quantify the impact of the Khib modification on chromatin compaction. The unique steric bulk of the 2-hydroxyisobutyryl group is expected to have a distinct effect compared to the smaller acetyl group [1], making HibK an essential reagent for these studies.

Writer and Eraser Enzyme Screens

To identify and characterize the enzymes that write (transferases) or erase (deacylases) the Khib modification, researchers can use HibK to create site-specific, genetically encoded reporters (e.g., EGFP-K85HibK) [2]. The fluorescence output can be used as a readout for deacylase activity in living cells or cell lysates, enabling genetic screens for new 'erasers' or 'writers', or for testing the activity of candidate enzymes. The established yield of the HibK-encoding system (~10% of wild-type) [1] provides a practical baseline for scaling up such experiments. The fact that sirtuins, but not all HDAC classes, act on HibK [2] allows for the specific interrogation of sirtuin biology in the context of this unique mark.

Synthetic Chromatin Engineering

Researchers in synthetic biology can utilize HibK to engineer cells with a defined 'synthetic epigenome'. By incorporating HibK site-specifically into histones in a living cell (as demonstrated in HEK293T cells) [1], they can study the causal relationship between a specific Khib mark and transcriptional outcomes, independent of other confounding PTMs. This level of control is not possible with current small-molecule HDAC inhibitors, which broadly affect multiple acetylation marks. HibK thus provides a unique reagent for creating and studying precisely modified chromatin, paving the way for a new generation of epigenetic engineering tools.

Application

Selection Property

Validation Focus

Khib chromatin interaction analysis

Homogeneous site-specific Khib mark

Nucleosome binding assays, biophysics

Writer/eraser enzyme screens

Functional Khib substrate for sirtuins

Fluorescent reporter activity screen

Synthetic chromatin engineering

Mammalian cell-compatible encoding

Transcriptional outcome measurement

• [1] Xiao H, Xuan W, Shao S, Liu T, Schultz PG. Genetic Incorporation of ε-N-2-Hydroxyisobutyryl-lysine into Recombinant Histones. ACS Chem Biol. 2015 Jul 17;10(7):1599-603. doi: 10.1021/cb501055h. Epub 2015 Apr 29. PMID: 25909834; PMCID: PMC4506705. View Source
• [2] Xuan W, Yao A, Schultz PG. Genetically Encoded Fluorescent Probe for Detecting Sirtuins in Living Cells. J Am Chem Soc. 2017 Sep 6;139(35):12350-12353. doi: 10.1021/jacs.7b05725. Epub 2017 Aug 28. PMID: 28837333; PMCID: PMC5849259. View Source